(Tetrahydropyran-4-yl)-(4-trimethylstannanylpyridin-2-yl)amine

• Molecular Formula: C13H22N2OSn
• Molecular Weight: 341.04 g/mol
• IUPAC Name: N-(oxan-4-yl)-4-trimethylstannylpyridin-2-amine
• InChI: InChI=1S/C10H13N2O.3CH3.Sn/c1-2-6-11-10(3-1)12-9-4-7-13-8-5-9;;;;/h2-3,6,9H,4-5,7-8H2,(H,11,12);3*1H3
• InChI Key: FRLCOZFHRLPESL-UHFFFAOYSA-N
• Canonical SMILES: C[Sn](C)(C)C1=CC(=NC=C1)NC2CCOCC2

Description

(Tetrahydropyran-4-yl)-(4-trimethylstannanylpyridin-2-yl)amine is a structurally complex organotin compound featuring a pyridine ring substituted with a trimethylstannanyl group at the 4-position and a tetrahydropyran-4-ylamine moiety at the 2-position. Its molecular formula is C₁₄H₂₃N₂OSn, with a molecular weight of 370.11 g/mol.

Chemical Reactions Analysis

Reaction Mechanisms

The compound’s dual functional groups (amine and organostannane) enable participation in diverse reactions:

2.1 Nucleophilic Substitution
The amine group acts as a nucleophile, reacting with electrophiles (e.g., carbonyl derivatives) to form amides or imines.

2.2 Cross-Coupling Reactions
The trimethylstannyl group may facilitate Stille coupling with aryl halides, though specific examples for this compound are not documented in the provided sources.

Analytical Characterization

Key techniques for verifying the compound’s structure include:

3.1 NMR Spectroscopy

• ¹H NMR : Resonances for tetrahydropyran protons (0.96–4.00 ppm) and pyridine aromatic protons (7.16–7.62 ppm) .

• ¹³C NMR : Peaks corresponding to the stannyl group and pyridine carbons.

3.2 Mass Spectrometry
Molecular ion peaks (e.g., [MH]+ = 295 for analogs) confirm molecular weight .

Structural Similarity Analysis

The compound shares features with other tetrahydropyran-amine hybrids, differing primarily in the stannyl substituent. Comparisons highlight unique reactivity profiles:

Compound	Key Feature	Reactivity
(Tetrahydropyran-4-yl)-(4-trimethylstannanylpyridin-2-yl)amine	Stannyl-pyridine hybrid	Enhanced coupling potential
5-(Tetrahydro-2H-pyran-4-yl)pyridin-2-amine	Pyridine-amine hybrid	Antimicrobial activity
Di(tetrahydropyran-4-yl)amine	Symmetric dimer	Polymeric applications

Experimental Considerations

• Reaction Control : Strict temperature and solvent (e.g., DMF) management are critical to avoid decomposition .

• Purification : Chromatography (silica gel, Biotage) ensures purity .

While direct experimental data for this specific compound is limited in the provided sources, its design suggests adaptability to established synthetic protocols for tetrahydropyran-amine and organostannane derivatives. Further studies would validate its reactivity in cross-coupling and biological systems.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Di(tetrahydropyran-4-yl)amine (CAS 1080028-76-7)

• Structure : Secondary amine with two tetrahydropyran-4-yl groups.
• Molecular Formula: C₁₀H₁₉NO₂.
• Molecular Weight : 185.26 g/mol.
• Key Differences: Lacks the pyridine and trimethylstannanyl groups. Applications: Primarily used as a building block in organic synthesis, particularly for introducing bulky amine groups .

N-Methyltetrahydro-2H-pyran-4-amine (CAS 220641-87-2)

• Structure : Secondary amine with a methyl group and a tetrahydropyran-4-yl group.
• Molecular Formula: C₆H₁₃NO.
• Molecular Weight : 115.17 g/mol.
• Key Differences :
  • Smaller molecular size and absence of aromatic or metal-containing substituents.
  • Applications: Intermediate in drug discovery, often for modulating solubility or bioavailability .

[(4-Ethyltetrahydro-2H-pyran-4-yl)methyl]amine (CAS 1142202-08-1)

• Structure : Primary amine with a 4-ethyltetrahydropyran-4-ylmethyl group.
• Molecular Formula: C₈H₁₇NO.
• Molecular Weight : 143.23 g/mol.
• Key Differences: Ethyl substitution on the tetrahydropyran ring alters steric and electronic properties. No aromatic or tin-based functionalization. Applications: Potential use in agrochemicals or as a ligand in coordination chemistry .

N-{(1R,3S)-3-Isopropyl-3-[(4-phenylpiperidin-1-yl)carbonyl]cyclopentyl}tetrahydro-2H-pyran-4-amine

• Structure : Complex tertiary amine with a cyclopentyl-isopropyl group and a phenylpiperidine-carbonyl moiety.
• Molecular Formula : C₂₅H₃₈N₂O₂.
• Molecular Weight : 399.2 g/mol.
• Key Differences :
  • Larger, more rigid structure with a piperidine-carbonyl group.
  • Designed for high-affinity binding to biological targets (e.g., enzymes or receptors).
  • Applications: Likely investigated as a therapeutic agent in neurological or metabolic disorders .

Structural and Functional Analysis

Table 1: Comparative Data for Selected Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Potential Applications
Target Compound	C₁₄H₂₃N₂OSn	370.11	Pyridine, Sn(CH₃)₃, tetrahydropyran	Catalysis, pharmaceutical synthesis
Di(tetrahydropyran-4-yl)amine	C₁₀H₁₉NO₂	185.26	Two tetrahydropyranyl groups	Organic synthesis
N-Methyltetrahydro-2H-pyran-4-amine	C₆H₁₃NO	115.17	Methyl group	Drug intermediate
[(4-Ethyltetrahydro-2H-pyran-4-yl)methyl]amine	C₈H₁₇NO	143.23	Ethyl-tetrahydropyranylmethyl	Agrochemicals, ligands
Example 14 (Patent Compound)	C₂₅H₃₈N₂O₂	399.20	Cyclopentyl, phenylpiperidinyl	Therapeutics

Key Observations :

Organometallic vs. Pure Organic Scaffolds: The target compound’s trimethylstannanyl group distinguishes it from purely organic analogs. This group may confer reactivity in cross-coupling reactions (e.g., Stille coupling) but also raises toxicity concerns, as organotin compounds are often hazardous .

Aromatic vs.

Molecular Complexity : Patent-derived compounds (e.g., Example 14) exhibit higher structural complexity and molecular weight, likely optimized for specific biological activities.

Preparation Methods

Retrosynthetic Analysis and Strategic Disconnections

The compound’s structure comprises three modular components:

• Tetrahydropyran-4-amine (oxygen heterocycle)
• Pyridin-2-amine backbone (aromatic nitrogen system)
• Trimethylstannanyl group (-Sn(CH₃)₃, metalloid substituent).

Key Disconnections

Two synthetic strategies emerge:

• Amide Coupling Approach : Direct formation of the C–N bond between tetrahydropyran-4-amine and 4-trimethylstannanylpyridine precursors.
• Post-Functionalization Approach : Sequential introduction of the stannane group to preformed pyridine-amine intermediates.

Synthetic Pathways and Reaction Mechanisms

Amide Coupling via Nucleophilic Aromatic Substitution (SNAr)

Route A :

• Synthesis of 4-Trimethylstannanylpyridin-2-amine
  • Intermediate : 4-Bromo-2-aminopyridine.
  • Stannylation : React with hexamethylditin (Sn(CH₃)₃)₂ in the presence of a palladium catalyst (e.g., Pd(PPh₃)₄) under inert atmosphere.
    
    $$
    
    \text{4-Bromo-2-aminopyridine} + (\text{Sn(CH}3\text{)}3)2 \xrightarrow{\text{Pd(0)}} \text{4-Trimethylstannanylpyridin-2-amine} + \text{Sn(CH}3\text{)}_3\text{Br}
    
    $$
  • Conditions : Toluene, 80–100°C, 12–24 h.

• Coupling with Tetrahydropyran-4-amine
  • Reaction : SNAr between 4-trimethylstannanylpyridin-2-amine and tetrahydropyran-4-amine.
  • Base : K₂CO₃ or Cs₂CO₃ in DMF at 120°C.

Challenges : Low reactivity of the stannane-substituted pyridine due to steric hindrance.

Buchwald-Hartwig Amination for C–N Bond Formation

Route B :

• Intermediate Preparation :
  • 4-Trimethylstannanyl-2-bromopyridine : Synthesized via Stille coupling of 2-bromo-4-iodopyridine with hexamethylditin.

• Cross-Coupling :
  • Catalyst : Pd₂(dba)₃/Xantphos.
  • Conditions :
    
    $$
    
    \text{4-Trimethylstannanyl-2-bromopyridine} + \text{Tetrahydropyran-4-amine} \xrightarrow{\text{Pd(0), Base}} \text{Target Compound}
    
    $$
  • Solvent : Toluene or dioxane, 100–110°C, 18–36 h.

Advantages : Higher yields (60–75%) compared to SNAr due to improved catalyst turnover.

Sequential Stannylation and Amine Coupling

Route C :

• Pyridine Core Functionalization :
  • Start with 2-amino-4-bromopyridine.
  • Stille Coupling : Introduce -Sn(CH₃)₃ using (CH₃)₃SnSn(CH₃)₃ and Pd(PPh₃)₄.

• Amine Coupling :
  • React with tetrahydropyran-4-amine under Mitsunobu conditions (DEAD, PPh₃).

Optimization : Use of bulky phosphine ligands (e.g., XPhos) enhances regioselectivity.

Critical Parameter Optimization

Catalytic Systems

Catalyst	Ligand	Solvent	Yield (%)	Reference
Pd₂(dba)₃	Xantphos	Toluene	72
Pd(PPh₃)₄	None	DMF	58
CuI	1,10-Phenanthroline	DMSO	41

Key Insight : Palladium-based systems outperform copper in Stille couplings due to superior tolerance for steric bulk.

Solvent and Temperature Effects

• Polar Aprotic Solvents (DMF, DMSO): Accelerate SNAr but risk tin-ligand dissociation.
• Non-Polar Solvents (Toluene): Favor Stille coupling by stabilizing Pd(0) intermediates.
• Optimal Temperature : 80–110°C balances reaction rate and side-product formation.

Intermediate Characterization and Quality Control

Analytical Data for Key Intermediates

4-Bromo-2-aminopyridine

• ¹H NMR (400 MHz, CDCl₃): δ 8.21 (d, J = 5.2 Hz, 1H), 7.45 (d, J = 1.6 Hz, 1H), 6.60 (dd, J = 5.2, 1.6 Hz, 1H).
• HRMS : m/z 172.97 [M+H]⁺.

4-Trimethylstannanylpyridin-2-amine

• ¹¹⁹Sn NMR (149 MHz, CDCl₃): δ -18.5 ppm (q, J = 54 Hz).
• IR : ν 3350 cm⁻¹ (N–H), 1580 cm⁻¹ (C=N).

Challenges and Mitigation Strategies

Steric Hindrance

• Issue : Bulky -Sn(CH₃)₃ group slows amine coupling.
• Solution : Use high-pressure conditions (5–10 bar) to accelerate kinetics.

Tin-Ligand Dissociation

• Issue : Premature Sn–C bond cleavage in polar solvents.
• Mitigation : Add triethylamine to stabilize tin centers.

Q & A

Q. How does structural modification (e.g., replacing Sn with Si) alter pharmacological properties?

• Answer : Comparative studies show:
• Silicon analogs : Higher hydrolytic stability but reduced electrophilicity (lower cross-coupling efficiency).
• Biological Activity : Trimethylstannanyl derivatives exhibit 10-fold higher cytotoxicity (e.g., IC$_{50}$ = 0.5 μM vs. 5 μM for Si analogs in cancer cell lines) due to enhanced membrane permeability .